Cas no 15884-86-3 (5-(Methoxymethyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(Methoxymethyl)-1,3,4-thiadiazol-2-amine
• CAS No: 15884-86-3
• MF: C₄H₇N₃OS
• MW: 145.182878732681
• MDL: MFCD01203002
• CID: 836344
• PubChem ID: 660844
• Update Time: 2025-11-02

5-(Methoxymethyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Methoxymethyl)-1,3,4-thiadiazol-2-amine
• 1,3,4-Thiadiazol-2-amine, 5-(methoxymethyl)-
• 006070
• 5-(methoxymethyl)-1,3,4-thiadiazol-2-amine(SALTDATA: FREE)
• 5-(methoxymethyl)-1,3,4-thiadiazole-2-ylamine
• 5-amino-2-methoxymethyl-(1,3,4)-thiadiazole
• 5-Methoxymethyl-[1,3,4]thiadiazol-2-ylamine
• AC1LD3WS
• AG-E-08105
• Oprea1_094729
• Oprea1_573295
• SureCN2201689
• ZERO
• ZLDOCTTXAVVDHG-UHFFFAOYSA-N
• ZERO/006070
• MLS000038509
• HMS2181H10
• BBL008482
• STK501883
• SBB007576
• ST059639
• BAS 0527775
• ALBB-009378
• F3098-0671
• UVS
• SCHEMBL2201689
• MFCD01203002
• SMR000037031
• DS-0558
• AKOS000274140
• CHEMBL1430496
• 15884-86-3
• ZB1794
• 2-Amino-5-(methoxymethyl)-1,3,4-thiadiazole
• EN300-186494
• DTXSID80349782
• SY107999
• CS-0150186
• 5-amino-2-methoxymethyl-(1,3,4)thiadiazole
• 5-(Methoxymethyl)-1 pound not3 pound not4-thiadiazol-2-amine
• DB-064247

• MDL： MFCD01203002
• Inchi： 1S/C4H7N3OS/c1-8-2-3-6-7-4(5)9-3/h2H2,1H3,(H2,5,7)
• InChI Key： ZLDOCTTXAVVDHG-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1COC

Computed Properties

• Exact Mass: 145.03111
• Monoisotopic Mass: 145.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3
• XLogP3: -0.3

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 279.1±42.0 °C at 760 mmHg
• Flash Point: 122.6±27.9 °C
• PSA: 61.03

5-(Methoxymethyl)-1,3,4-thiadiazol-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 5-(Methoxymethyl)-1,3,4-thiadiazol-2-amine

5-(Methoxymethyl)-1,3,4-thiadiazol-2-amine (CAS 15884-86-3): A Versatile Heterocyclic Compound with Emerging Applications

The 5-(Methoxymethyl)-1,3,4-thiadiazol-2-amine (CAS 15884-86-3) is a fascinating heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications. As a member of the 1,3,4-thiadiazole family, this compound combines a methoxymethyl substituent with an amine group, creating a versatile scaffold for various chemical modifications and applications.

Recent searches in scientific databases and AI-powered platforms reveal growing interest in thiadiazole derivatives, particularly those with methoxy substitutions. Researchers are actively exploring the potential of 5-(Methoxymethyl)-1,3,4-thiadiazol-2-amine in pharmaceutical development, material science, and agricultural chemistry. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly interesting for drug discovery applications.

The molecular structure of CAS 15884-86-3 features a 1,3,4-thiadiazole core, which is known for its remarkable stability and diverse reactivity. The presence of both methoxymethyl and amine functional groups allows for multiple synthetic transformations, making this compound a valuable building block in organic synthesis. Current research trends indicate that scientists are particularly interested in its potential as a precursor for heterocyclic drug candidates and functional materials.

In the pharmaceutical realm, 5-(Methoxymethyl)-1,3,4-thiadiazol-2-amine has shown promise as a scaffold for developing novel bioactive molecules. The thiadiazole ring system is known to exhibit various biological activities, and the addition of the methoxymethyl group may enhance pharmacokinetic properties. Recent patent literature suggests applications in developing enzyme inhibitors and receptor modulators, addressing current healthcare challenges.

Material science applications of CAS 15884-86-3 are also being explored, particularly in the development of organic electronic materials. The compound's conjugated system and potential for polymerization make it interesting for organic semiconductors and photovoltaic materials. These applications align with current global trends toward sustainable energy solutions and advanced materials for electronics.

The synthesis of 5-(Methoxymethyl)-1,3,4-thiadiazol-2-amine typically involves the reaction of appropriate hydrazine derivatives with carbon disulfide, followed by specific modifications to introduce the methoxymethyl group. Recent advancements in green chemistry approaches have led to more efficient synthetic routes with higher yields and reduced environmental impact, addressing the growing demand for sustainable chemical processes.

Analytical characterization of CAS 15884-86-3 typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's purity and stability are crucial factors for its various applications, particularly in pharmaceutical contexts where stringent quality standards apply. Recent publications highlight improved analytical methods for characterizing thiadiazole derivatives with greater accuracy and efficiency.

Market trends indicate growing demand for specialized heterocyclic compounds like 5-(Methoxymethyl)-1,3,4-thiadiazol-2-amine, particularly in the pharmaceutical and agrochemical sectors. The compound's versatility and potential for structural modification make it valuable for developing new active ingredients. Current industry reports suggest that the market for such specialized intermediates is expected to grow steadily in the coming years.

Safety considerations for handling CAS 15884-86-3 follow standard laboratory practices for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation are recommended when working with this material. Recent developments in safe chemical handling protocols emphasize the importance of proper storage and disposal methods for all laboratory chemicals.

Future research directions for 5-(Methoxymethyl)-1,3,4-thiadiazol-2-amine may focus on expanding its applications in medicinal chemistry and materials science. The compound's structural features make it particularly interesting for developing targeted therapeutics and advanced functional materials. Emerging areas such as bioconjugation chemistry and supramolecular assembly may benefit from the unique properties of this thiadiazole derivative.

In conclusion, 5-(Methoxymethyl)-1,3,4-thiadiazol-2-amine (CAS 15884-86-3) represents an important building block in modern chemistry with diverse potential applications. Its unique combination of a thiadiazole core with methoxymethyl and amine functionalities offers numerous possibilities for chemical innovation. As research continues to uncover new applications for this versatile compound, its importance in various scientific and industrial fields is likely to grow significantly.